Cas no 113327-82-5 (Benzene, (3-cyclopropylidenebutyl)-)

113327-82-5 structure
Product name:Benzene, (3-cyclopropylidenebutyl)-
Benzene, (3-cyclopropylidenebutyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, (3-cyclopropylidenebutyl)-
- 3-cyclopropylidenebutylbenzene
- DTXSID10453780
- 113327-82-5
-
- Inchi: InChI=1S/C13H16/c1-11(13-9-10-13)7-8-12-5-3-2-4-6-12/h2-6H,7-10H2,1H3
- InChI Key: IDUKVGJPVVRNQY-UHFFFAOYSA-N
- SMILES: CC(=C1CC1)CCC2=CC=CC=C2
Computed Properties
- Exact Mass: 172.12528
- Monoisotopic Mass: 172.125200510g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, (3-cyclopropylidenebutyl)- Related Literature
-
Yunxiang He,Lorna Hodgson,Paul Verkade Chem. Sci., 2020,11, 8394-8408
-
Xianhui Chen,Yuanyuan Peng,Xiaobo Tao,Quan Li New J. Chem., 2021,45, 22902-22907
-
Eliseo Ruiz,Jordi Cirera,Santiago Alvarez,Claudia Loose,Jens Kortus Chem. Commun., 2008, 52-54
-
Fulin Zhou,Fujian Zhou,Rongchuan Su,Yudong Yang,Jingsong You Chem. Sci., 2020,11, 7424-7428
-
Stefan A. Kobel,Olivier Burri,Mukul Girotra,Arne Seitz,Matthias P. Lutolf Lab Chip, 2012,12, 2843-2849
113327-82-5 (Benzene, (3-cyclopropylidenebutyl)-) Related Products
- 1903171-24-3(cyclopropyl-(3-quinolin-8-yloxypyrrolidin-1-yl)methanone)
- 2755719-32-3(5-(5-bromo-2-(trifluoromethoxy)phenyl)thiazol-2-amine)
- 1270441-40-1(5-(PYRROLIDIN-2-YL)ISOQUINOLINE)
- 17259-78-8(3-hydrazino-6-piperidin-1-ylpyridazine)
- 2248370-10-5(Tert-butyl 3-(aminomethyl)-1-benzothiophene-2-carboxylate)
- 1461715-76-3(7-methoxy-3,4-dihydronaphthalene-2-sulfonamide)
- 894007-30-8(N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-methylbenzene-1-sulfonamide)
- 2228181-63-1(1-1-(3-methanesulfonylphenyl)cyclopropylcyclopropan-1-amine)
- 2137101-21-2(2-{3-[(1S)-1-hydroxyethyl]azetidin-1-yl}pyridine-3-carbaldehyde)
- 3115-28-4(2-Butylhexanoic acid)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk

Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk

Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
